Cas no 2097940-49-1 ((2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide)

• Product Name: (2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide
• CAS No: 2097940-49-1
• MF: C₁₆H₁₆ClN₃O₃
• MW: 333.769542694092
• CID: 5460609
• Update Time: 2025-07-18

(2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide
• 7-chloro-8-methyl-N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-4-oxo-1H-quinoline-3-carboxamide

• Inchi： 1S/C16H16ClN3O3/c1-9-12(17)6-5-10-14(9)20-8-11(15(10)22)16(23)19-7-3-4-13(21)18-2/h3-6,8H,7H2,1-2H3,(H,18,21)(H,19,23)(H,20,22)/b4-3+
• InChI Key： VOTXUVMJNUYLIU-ONEGZZNKSA-N
• SMILES： ClC1C=CC2C(C(C(NC/C=C/C(NC)=O)=O)=CNC=2C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 559
• XLogP3: 2.2
• Topological Polar Surface Area: 87.3

Additional information on (2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide

Comprehensive Overview of (2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide (CAS No. 2097940-49-1)

The compound (2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide, identified by its CAS No. 2097940-49-1, is a synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline derivative family, a class of heterocyclic compounds known for their diverse biological activities. The presence of functional groups such as the chloro, hydroxy, and methyl substituents on the quinoline ring, along with the but-2-enamide side chain, contributes to its unique chemical and pharmacological properties.

In recent years, the scientific community has shown growing interest in quinoline derivatives due to their potential applications in drug discovery. The 7-chloro-4-hydroxy-8-methylquinolin-3-yl moiety, in particular, has been studied for its role in modulating biological targets. Researchers are exploring its potential in addressing unmet medical needs, such as inflammatory diseases and metabolic disorders. The compound's formamido and N-methylbut-2-enamide groups further enhance its bioavailability and target specificity, making it a promising candidate for further investigation.

One of the key advantages of (2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide is its structural versatility. The E-configuration of the double bond in the but-2-enamide chain ensures optimal spatial orientation for interactions with biological macromolecules. This feature is critical for its potential as a lead compound in the development of novel therapeutics. Additionally, the hydroxy group at the 4-position of the quinoline ring may contribute to hydrogen bonding, which could improve binding affinity to target proteins.

The synthesis of CAS No. 2097940-49-1 involves multi-step organic reactions, including condensation and amidation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies. The growing demand for high-purity synthetic intermediates in drug development has further highlighted the importance of this compound in the pharmaceutical industry.

From a pharmacological perspective, (2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide exhibits promising activity in preliminary studies. Its mechanism of action is believed to involve modulation of key signaling pathways, although detailed studies are still underway. The compound's potential to interact with enzymes and receptors involved in disease progression makes it a subject of intense research. Scientists are particularly interested in its ability to inhibit specific protein kinases, which play a crucial role in cellular regulation.

In the context of current trends, the search for novel quinoline-based therapeutics has gained momentum due to the increasing prevalence of drug-resistant pathogens and chronic diseases. The 7-chloro-4-hydroxy-8-methylquinolin-3-yl scaffold is being explored for its antimicrobial and anti-inflammatory properties, aligning with global health priorities. Furthermore, the compound's N-methylbut-2-enamide side chain offers opportunities for structural optimization to enhance efficacy and reduce side effects.

Another area of interest is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, researchers are investigating how CAS No. 2097940-49-1 can be tailored to individual patient profiles. This approach could revolutionize treatment strategies for complex diseases, offering targeted therapies with minimal adverse effects. The integration of computational modeling and high-throughput screening has accelerated the identification of optimal derivatives for further development.

In conclusion, (2E)-4-[(7-chloro-4-hydroxy-8-methylquinolin-3-yl)formamido]-N-methylbut-2-enamide represents a fascinating example of modern medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for innovative therapeutics. As research progresses, this compound may pave the way for breakthroughs in treating a wide range of conditions, underscoring the importance of continued exploration in this field.